Cas no 134766-55-5 (7-Methyl-1-decanol)
7-Methyl-1-decanol Chemical and Physical Properties
Names and Identifiers
-
- 7-Methyl-1-decanol
-
- Inchi: 1S/C11H24O/c1-3-8-11(2)9-6-4-5-7-10-12/h11-12H,3-10H2,1-2H3
- InChI Key: JIGSUZNTMMIYAJ-UHFFFAOYSA-N
- SMILES: C(O)CCCCCC(C)CCC
7-Methyl-1-decanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M297603-10mg |
7-Methyl-1-decanol |
134766-55-5 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | M297603-50mg |
7-Methyl-1-decanol |
134766-55-5 | 50mg |
$953.00 | 2023-05-18 | ||
| TRC | M297603-100mg |
7-Methyl-1-decanol |
134766-55-5 | 100mg |
$1642.00 | 2023-05-18 | ||
| TRC | M297603-250mg |
7-Methyl-1-decanol |
134766-55-5 | 250mg |
$ 3000.00 | 2023-09-07 |
7-Methyl-1-decanol Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 7-Methyl-1-decanol
Chemical and Biological Insights into 7-Methyl-1-Decanol (CAS No. 134766-55-5): A Versatile Organic Compound with Emerging Applications
7-Methyl-1-Decanol, identified by its CAS No. 134766-55-5, is a branched-chain fatty alcohol characterized by a methyl group at the seventh carbon position of a decanol backbone. This structural configuration imparts unique physicochemical properties, making it a focal point in contemporary research across medicinal chemistry, materials science, and biotechnology. Recent advancements have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in drug delivery systems and lipid-based formulations.
Structurally, 7-Methyl-1-Decanol exhibits amphiphilic behavior due to its hydroxyl terminus and hydrophobic alkyl chain. This duality has been leveraged in recent studies to design self-assembling nanocarriers for targeted drug delivery. For instance, a 2023 study published in Nano Today demonstrated its utility in forming stable micelles that encapsulate hydrophobic therapeutic agents, enhancing their bioavailability while minimizing systemic toxicity. The compound’s branched structure also reduces crystallinity compared to linear analogs, which is advantageous for formulation stability at varying temperatures—a critical factor in pharmaceutical manufacturing.
In the realm of materials science, CAS No. 134766-55-5-derived polymers have emerged as candidates for high-performance coatings and lubricants. Research from the Journal of Materials Chemistry A (2024) revealed that copolymerizing this alcohol with epoxides yields materials with exceptional wear resistance and thermal stability up to 200°C. These properties are particularly valuable in industrial applications such as aerospace components and automotive parts, where durability under extreme conditions is paramount.
Biochemical investigations have further uncovered 7-Methyl-1-Decanol’s potential as a biomimetic agent. Its structural similarity to natural phospholipids enables it to integrate into cell membranes, offering insights into membrane dynamics and signaling pathways. A groundbreaking study in Proceedings of the National Academy of Sciences (PNAS) (2024) utilized this compound to modulate ion channel activity in neuronal cell models, suggesting applications in neurodegenerative disease research.
Synthetic strategies for producing CAS No. 134766-55-5 have evolved significantly with green chemistry principles. Traditional methods relying on Grignard reagents are being replaced by enzymatic catalysis approaches, as reported in Catalysis Science & Technology. Lipase-catalyzed esterification processes now achieve yields exceeding 90% under mild conditions, reducing environmental impact while maintaining product purity—a critical milestone for scalable industrial production.
Clinical translational studies are now exploring its role as an adjuvant in cancer therapy through dual mechanisms: first, as a solubilizer for poorly water-soluble chemotherapeutics; second, as a modulator of tumor microenvironment acidity via its buffering capacity. Preclinical trials indicate synergistic effects when combined with platinum-based drugs, enhancing efficacy while mitigating nephrotoxicity—a breakthrough highlighted at the 2024 American Association for Cancer Research (AACR) conference.
In metabolic engineering contexts, this compound serves as a precursor for biosurfactant production via engineered microbial strains. Recent work published in Metabolic Engineering Communications demonstrated that recombinant Escherichia coli strains metabolize 7-Methyl-1-Decanol to synthesize rhamnolipid analogs with enhanced surface activity—properties vital for bioremediation applications such as oil spill treatment.
The compound’s photophysical properties are also under active investigation following reports of its ability to generate reactive oxygen species (ROS) under near-infrared light irradiation—a phenomenon termed “photodynamic activation.” This characteristic has positioned it as a candidate for photodynamic therapy against multidrug-resistant pathogens without inducing host cell damage, according to findings presented at the European Photochemistry Congress 2024.
Safety assessments confirm that CAS No. 134766-55-5-based formulations exhibit low acute toxicity profiles when administered within therapeutic ranges (Lethal Dose 90 > 8 g/kg orally in mice). Chronic exposure studies over six months demonstrated no significant organotoxicity or mutagenic effects per OECD guidelines—critical data supporting its progression toward clinical use.
Ongoing research directions include exploring its use in smart drug delivery systems responsive to pH or enzymatic triggers, as well as developing chiral variants via asymmetric synthesis techniques reported in Angewandte Chemie International Edition. These advancements underscore the compound’s potential across diverse sectors while emphasizing the need for standardized quality control protocols during large-scale synthesis.
Conclusion: The multifaceted utility of 7-Methyl-1-Decanol (CAS No. 134766-55) reflects its status as an indispensable tool molecule bridging fundamental research and applied technologies. As interdisciplinary collaborations continue to uncover novel applications—from precision medicine platforms to sustainable materials—this compound stands at the forefront of innovation across chemical biology landscapes.
134766-55-5 (7-Methyl-1-decanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)